Cas no 2648489-13-6 (Urs-12-en-28-oic acid, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-19,23-dihydroxy-, (3β,4α)-)

• Product Name: Urs-12-en-28-oic acid, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-19,23-dihydroxy-, (3β,4α)-
• CAS No: 2648489-13-6
• MF: C₄₁H₆₆O₁₃
• MW: 766.954954624176
• CID: 5109858
• Update Time: 2023-08-23

Urs-12-en-28-oic acid, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-19,23-dihydroxy-, (3β,4α)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-19,23-dihydroxy-, (3β,4α)-

• Inchi： 1S/C41H66O13/c1-20-10-15-41(35(48)49)17-16-38(5)22(32(41)40(20,7)50)8-9-25-36(3)13-12-26(37(4,19-42)24(36)11-14-39(25,38)6)53-34-31(28(45)23(43)18-51-34)54-33-30(47)29(46)27(44)21(2)52-33/h8,20-21,23-34,42-47,50H,9-19H2,1-7H3,(H,48,49)/t20-,21+,23+,24-,25-,26+,27+,28+,29-,30-,31-,32-,33+,34+,36+,37+,38-,39-,40-,41+/m1/s1
• InChI Key： DMGXVPLZGUGOKN-YEKKQUEMSA-N
• SMILES： [C@@H]1(O[C@@H]2OC[C@H](O)[C@H](O)[C@H]2O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@H]([C@]1(O)C)C)(C(O)=O)CC3)[H])C)(C)CC2)[H])(C)CO

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 878.8±65.0 °C(Predicted)
• pka: 4.47±0.70(Predicted)